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Compound of Interest

Compound Name: 1-Ethynyl-4-isopropylbenzene

Cat. No.: B1298540 Get Quote

Technical Guide: 1-Ethynyl-4-isopropylbenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and purity of

1-Ethynyl-4-isopropylbenzene, a key building block in organic synthesis and pharmaceutical

research.

Commercial Availability
1-Ethynyl-4-isopropylbenzene, also known as 4-isopropylphenylacetylene, is readily

available from several chemical suppliers. The compound is typically offered in various

quantities, from grams to kilograms, catering to both research and development as well as

larger-scale manufacturing needs.

Key suppliers for this chemical include TCI (Shanghai) Development Co., Ltd., BOC Sciences,

and ChemScene. When sourcing this material, it is crucial to reference its CAS number, which

can be either 23152-99-0 or 132464-91-6, to ensure the correct product is being procured.

The following table summarizes the availability and typical purity of 1-Ethynyl-4-
isopropylbenzene from various suppliers.
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Supplier CAS Number
Purity
Specification

Analytical
Method

Synonyms

TCI 23152-99-0 >98.0% GC

4'-

Isopropylphenyl

Acetylene, 1-

Ethynyl-4-

(propan-2-

yl)benzene[1]

BOC Sciences 132464-91-6 95% Not Specified

1-ethynyl-4-(2-

methylpropyl)ben

zene, (4-(2-

METHYLPROPY

L)PHENYL)ACE

TYLENE, 4'-

Isobutyl

phenylacetylene[

2]

ChemScene 23152-99-0 Not Specified Not Specified

Benzene, 1-

ethynyl-4-(1-

methylethyl)-[3]

Purity and Quality Control
The purity of 1-Ethynyl-4-isopropylbenzene is a critical parameter for its application in

sensitive downstream processes, particularly in drug development where impurities can have

significant impacts on reaction outcomes and product safety. The most commonly cited method

for purity analysis of this compound is Gas Chromatography (GC).[1]

Experimental Protocol: Purity Determination by Gas
Chromatography (GC)
The following provides a general methodology for determining the purity of 1-Ethynyl-4-
isopropylbenzene using Gas Chromatography. Researchers should optimize the specific

parameters based on the instrumentation available in their laboratory.
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Objective: To determine the percentage purity of a given sample of 1-Ethynyl-4-
isopropylbenzene.

Materials:

1-Ethynyl-4-isopropylbenzene sample

High-purity solvent for dilution (e.g., dichloromethane or hexane)

Gas chromatograph equipped with a Flame Ionization Detector (FID)

Appropriate GC column (e.g., a non-polar or medium-polarity capillary column)

Carrier gas (e.g., helium or nitrogen)

Procedure:

Sample Preparation: Prepare a dilute solution of the 1-Ethynyl-4-isopropylbenzene sample

in the chosen solvent. A typical concentration might be 1 mg/mL.

Instrument Setup:

Set the GC oven temperature program. A typical program might start at a low temperature

(e.g., 50°C), hold for a few minutes, and then ramp up to a higher temperature (e.g.,

250°C) to ensure the elution of all components.

Set the injector and detector temperatures. The injector temperature should be high

enough to ensure rapid volatilization of the sample, and the detector temperature should

be higher than the final oven temperature.

Set the carrier gas flow rate to the optimal level for the chosen column.

Injection: Inject a small, fixed volume of the prepared sample solution into the GC.

Data Acquisition: Record the chromatogram. The peak corresponding to 1-Ethynyl-4-
isopropylbenzene should be the major peak.

Analysis:
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Integrate the area of all peaks in the chromatogram.

Calculate the percentage purity by dividing the area of the main peak (1-Ethynyl-4-
isopropylbenzene) by the total area of all peaks and multiplying by 100.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Procurement and Quality Control Workflow
The following diagram illustrates a typical workflow for procuring and verifying the quality of 1-
Ethynyl-4-isopropylbenzene for research and development purposes.
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Procurement

Quality Control

Identify Need for
1-Ethynyl-4-isopropylbenzene

Search Suppliers
(e.g., TCI, BOC Sciences)

Select Supplier based on
Purity, Availability, Cost

Place Purchase Order

Receive Shipment

Review Certificate of Analysis (CoA)

Perform In-house Purity Test
(e.g., GC Analysis)

Compare In-house Results
with Supplier CoA

Approve for Use in R&D

Click to download full resolution via product page

Caption: Procurement and Quality Control Workflow for 1-Ethynyl-4-isopropylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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